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Introduction
Proteolysis Targeting Chimeras (PROTACs) are a novel class of therapeutic agents designed

to hijack the cell's natural protein disposal system to eliminate disease-causing proteins. These

heterobifunctional molecules consist of a ligand that binds to a target protein of interest (POI), a

ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two. The formation of a

stable ternary complex between the POI, the PROTAC, and the E3 ligase is the critical first

step in the ubiquitination and subsequent proteasomal degradation of the target protein.

MS4078 is a potent PROTAC designed to induce the degradation of Anaplastic Lymphoma

Kinase (ALK), a receptor tyrosine kinase implicated in various cancers, including non-small cell

lung cancer and anaplastic large-cell lymphoma.[1][2][3] MS4078 achieves this by recruiting

ALK to the Cereblon (CRBN) E3 ubiquitin ligase.[1][2] This application note provides a detailed

protocol for a co-immunoprecipitation (Co-IP) assay to demonstrate the formation of the ALK-

MS4078-CRBN ternary complex in a cellular context, a key experiment to verify the mechanism

of action of MS4078.
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Principle of the Assay
Co-immunoprecipitation is a powerful technique used to study protein-protein interactions. In

this assay, an antibody against a specific "bait" protein is used to pull down the bait and any

interacting "prey" proteins from a cell lysate. The resulting immunoprecipitated complex is then

analyzed, typically by Western blotting, to detect the presence of the prey protein(s).

To demonstrate the MS4078-induced ternary complex, we will perform a Co-IP using an

antibody against either ALK or CRBN. If a ternary complex is formed in the presence of

MS4078, pulling down ALK should co-precipitate CRBN, and conversely, pulling down CRBN

should co-precipitate ALK. This interaction should be dependent on the presence of MS4078.

Signaling Pathway and Experimental Workflow
The formation of the ternary complex is the initiating event in the PROTAC-mediated

degradation pathway. The following diagrams illustrate the mechanism of action of MS4078
and the experimental workflow for the co-immunoprecipitation assay.
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MS4078 induced ternary complex formation and ALK degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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